Cas no 865545-29-5 (methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865545-29-5
• MF: C₁₆H₁₃BrN₂O₃S₂
• MW: 425.320020437241
• CID: 6001376
• PubChem ID: 2104977
• Update Time: 2025-06-11

methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• methyl (2E)-2-[(5-bromothiophene-2-carbonyl)imino]-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• (E)-methyl 2-((5-bromothiophene-2-carbonyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• AKOS024608398
• methyl 2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-1,3-benzothiazole-6-carboxylate
• 865545-29-5
• F1381-1570

• Inchi： 1S/C16H13BrN2O3S2/c1-3-19-10-5-4-9(15(21)22-2)8-12(10)24-16(19)18-14(20)11-6-7-13(17)23-11/h4-8H,3H2,1-2H3/b18-16-
• InChI Key： QIIMONORGKZGIT-VLGSPTGOSA-N
• SMILES： BrC1=CC=C(C(/N=C2/N(CC)C3C=CC(C(=O)OC)=CC=3S/2)=O)S1

Computed Properties

• Exact Mass: 423.95510g/mol
• Monoisotopic Mass: 423.95510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 113Ų

Additional information on methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Methyl (2E)-2-(5-Bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-29-5)

The compound methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-29-5) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a benzothiazole core coupled with a 5-bromothiophene moiety, makes it a subject of interest for drug discovery and optoelectronic applications. Researchers are increasingly exploring its role as a kinase inhibitor precursor or fluorescent probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this derivative due to their versatile pharmacological profiles. The presence of both thiophene and benzothiazole rings in its architecture contributes to its potential as a small molecule modulator for various biological targets. This aligns with frequent search queries about "novel benzothiazole derivatives 2024" and "thiophene-based drug candidates," reflecting the compound's relevance in cutting-edge medicinal chemistry.

The ester functional group at position 6 enhances the molecule's bioavailability, a critical factor addressed in popular searches such as "improving drug solubility with carboxylate esters." Meanwhile, the imino bridge (2E configuration) provides structural rigidity that could influence protein binding specificity - a hot topic in discussions about "molecular conformation and drug efficacy." These features position CAS 865545-29-5 as a valuable scaffold for developing selective enzyme inhibitors.

From a synthetic chemistry perspective, the bromine substituent on the thiophene ring offers an attractive site for further functionalization through cross-coupling reactions. This characteristic responds to frequent technical queries about "palladium-catalyzed modifications of bromoheterocycles." The compound's potential in organic electronics is also noteworthy, as evidenced by rising searches for "thiophene-benzothiazole conjugated systems" in relation to organic photovoltaics and OLED materials.

Quality control of methyl (2E)-2-(5-bromothiophene-2-carbonyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate typically involves advanced analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, addressing laboratory professionals' searches for "HPLC analysis of benzothiazole derivatives." The compound's stability under various conditions is another area of practical interest, particularly for researchers investigating "storage conditions for sensitive heterocycles."

In pharmacological screening, this compound's structure-activity relationship (SAR) profile shows promise for targeting inflammation-related pathways. This connects with trending searches about "new anti-inflammatory scaffolds 2024" and "benzothiazole-based kinase inhibitors." The ethyl group at position 3 may influence metabolic stability, a crucial consideration in current drug design paradigms focused on "optimizing pharmacokinetic properties."

Environmental and safety aspects of CAS 865545-29-5 follow standard laboratory protocols for non-hazardous organic compounds. Proper handling includes using personal protective equipment and working in well-ventilated areas - information frequently sought under terms like "safe handling of research chemicals." The compound's biodegradation profile remains an area for further study, responding to growing concerns about "green chemistry in pharmaceutical development."

Future research directions for this compound likely involve exploring its structure-property relationships in greater depth. With increasing interest in "multi-target drug design" and "polypharmacology approaches," the molecule's dual thiophene-benzothiazole architecture positions it as an intriguing candidate for further investigation. Its potential applications span from therapeutic development to advanced material science, making it a compound worth watching in coming years.